Cas no 692259-93-1 (2,1,3-Benzothiadiazole, 4,7-di-4-pyridinyl-)

• Product Name: 2,1,3-Benzothiadiazole, 4,7-di-4-pyridinyl-
• CAS No: 692259-93-1
• MF: C₁₆H₁₀N₄S
• MW: 290.342401027679
• CID: 3242070
• PubChem ID: 85971075
• Update Time: 2025-06-12

2,1,3-Benzothiadiazole, 4,7-di-4-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazole, 4,7-di-4-pyridinyl-
• 4，7-di(pyridin-4-yl)benzothiadiazole
• 4,7-Di(pyridin-4-yl)benzo[c][1,2,5]thiadiazole
• 4,7-di(4-pyridyl)-2,1,3-benzothiadiazole
• 692259-93-1
• SCHEMBL14972675

• Inchi： 1S/C16H10N4S/c1-2-14(12-5-9-18-10-6-12)16-15(19-21-20-16)13(1)11-3-7-17-8-4-11/h1-10H
• InChI Key： BCELLIKASCUFAD-UHFFFAOYSA-N
• SMILES： S1N=C2C(C(C3C=CN=CC=3)=CC=C2C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 290.06261751g/mol
• Monoisotopic Mass: 290.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.8Ų

Additional information on 2,1,3-Benzothiadiazole, 4,7-di-4-pyridinyl-

Recent Advances in the Study of 2,1,3-Benzothiadiazole, 4,7-di-4-pyridinyl- (CAS: 692259-93-1)

The compound 2,1,3-Benzothiadiazole, 4,7-di-4-pyridinyl- (CAS: 692259-93-1) has garnered significant attention in recent years due to its unique chemical properties and potential applications in the field of chemical biology and pharmaceutical research. This heterocyclic aromatic compound, characterized by its benzothiadiazole core and pyridinyl substituents, exhibits remarkable electronic and photophysical properties, making it a promising candidate for various biomedical and material science applications.

Recent studies have focused on the synthesis, characterization, and functionalization of 2,1,3-Benzothiadiazole, 4,7-di-4-pyridinyl-. Researchers have developed novel synthetic routes to improve the yield and purity of this compound, which is critical for its application in high-performance materials and drug development. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity and purity of the synthesized compound.

One of the most notable applications of 2,1,3-Benzothiadiazole, 4,7-di-4-pyridinyl- is in the development of organic light-emitting diodes (OLEDs) and photovoltaic devices. Its ability to facilitate electron transport and its tunable luminescent properties make it an ideal material for optoelectronic applications. Recent research has demonstrated that derivatives of this compound can significantly enhance the efficiency and stability of OLEDs, paving the way for next-generation display technologies.

In the pharmaceutical domain, 2,1,3-Benzothiadiazole, 4,7-di-4-pyridinyl- has shown potential as a scaffold for drug design. Its rigid aromatic structure and ability to interact with biological targets through π-π stacking and hydrogen bonding have been exploited in the development of novel therapeutics. Preliminary studies suggest that this compound may exhibit antimicrobial and anticancer activities, although further in vitro and in vivo studies are required to validate these findings.

Another area of interest is the use of 2,1,3-Benzothiadiazole, 4,7-di-4-pyridinyl- in sensor technologies. Its high sensitivity to environmental changes, such as pH and the presence of specific ions, makes it a promising candidate for the development of chemical and biological sensors. Researchers have successfully integrated this compound into sensor platforms for the detection of heavy metals and biomolecules, demonstrating its versatility and utility in diagnostic applications.

Despite these advancements, challenges remain in the large-scale production and application of 2,1,3-Benzothiadiazole, 4,7-di-4-pyridinyl-. Issues such as solubility, stability under physiological conditions, and potential toxicity need to be addressed to fully realize its potential in biomedical applications. Ongoing research is focused on modifying the chemical structure to overcome these limitations while retaining its desirable properties.

In conclusion, 2,1,3-Benzothiadiazole, 4,7-di-4-pyridinyl- (CAS: 692259-93-1) represents a versatile and promising compound with wide-ranging applications in chemical biology, materials science, and pharmaceuticals. Continued research and development efforts are expected to unlock new opportunities and address existing challenges, further solidifying its role in advanced technologies and therapeutic innovations.